![molecular formula C5H11NO2 B3151205 2-(Methylamino)butanoic acid CAS No. 70606-05-2](/img/structure/B3151205.png)
2-(Methylamino)butanoic acid
Overview
Description
2-(Methylamino)butanoic acid, also known as 2-methylbutyric acid, is a branched-chain alkyl carboxylic acid . It exists in two enantiomeric forms, ®- and (S)-2-methylbutanoic acid . It is a minor constituent of Angelica archangelica and the perennial flowering plant valerian (Valeriana officinalis), where it co-occurs with valeric acid and isovaleric acid .
Synthesis Analysis
Racemic 2-methylbutanoic acid can readily be prepared by a Grignard reaction using 2-chlorobutane and carbon dioxide . It was the target of the first enantioselective synthesis in 1904 when the German chemist W. Marckwald heated ethyl (methyl)malonic acid with the chiral base brucine and obtained an optically active product mixture .Molecular Structure Analysis
The molecular formula of this compound is C5H11NO2 . It contains total 21 bond(s); 8 non-H bond(s), 1 multiple bond(s), 4 rotatable bond(s), 1 double bond(s), 1 carboxylic acid(s) (aliphatic), 1 secondary amine(s) (aliphatic), and 1 hydroxyl group(s) .Chemical Reactions Analysis
The reaction kinetics and products of related compounds have been studied. For example, the reaction of OH radicals with 3-methoxy-3-methyl-1-butanol has been measured, identifying various products and yields, and discussing potential reaction mechanisms.Physical and Chemical Properties Analysis
This compound has a molecular weight of 153.61 . The physical form of this compound is powder .Scientific Research Applications
Methionine Precursor and Nutritional Bioefficacy
2-(Methylamino)butanoic acid has been explored for its role as a methionine source in animal nutrition, emphasizing its chemical and biological properties, metabolism, and nutritional efficacy. Studies compare it with DL-methionine, highlighting differences in absorption, metabolic conversion, and efficacy in animal feeds. These differences influence animal growth and feed consumption, underlining the importance of considering these aspects for nutritional formulations. The review suggests that despite different metabolic pathways, both compounds fulfill the nutritional requirement for methionine, a crucial amino acid for monogastric animals. This understanding aids in optimizing animal nutrition and feed efficiency, contributing significantly to agricultural science and animal husbandry practices (Vázquez-Añón et al., 2017).
Environmental Implications and Herbicide Sorption
The environmental fate and behavior of phenoxy herbicides, including compounds structurally related to this compound, have been extensively reviewed. These studies provide insights into the sorption mechanisms of these herbicides in soil, which is crucial for understanding their environmental impact and mobility. The comprehensive data compilation and analysis offer a basis for evaluating the environmental risks associated with herbicide use, contributing to more sustainable agricultural practices and informed regulatory policies (Werner et al., 2012).
Biofuel Production and Emission Reduction
Research into biofuel production has identified compounds similar to this compound as potential surrogates for biodiesel. This work advances our understanding of biodiesel combustion mechanisms and helps in the development of cleaner, more efficient fuel alternatives. By focusing on molecules that mimic the chemical properties of biodiesel components, these studies contribute to the optimization of biofuel combustion processes, addressing global energy demands while minimizing environmental impacts (Lai et al., 2011).
Flavor Compound Formation in Foods
The production and breakdown of branched chain aldehydes, related to this compound, play significant roles in flavor development in various foods. Understanding these metabolic pathways is essential for controlling flavor profiles in food products, enhancing food quality, and meeting consumer preferences. This knowledge is particularly valuable for the food industry, where flavor innovation and optimization are key to product differentiation and market success (Smit et al., 2009).
Safety and Hazards
2-(Methylamino)butanoic acid is considered hazardous. It causes severe skin burns and eye damage. It may cause respiratory irritation. It is suspected of damaging fertility and the unborn child. It may cause damage to organs through prolonged or repeated exposure. It is harmful if swallowed or in contact with skin .
Future Directions
Nitrosamine impurities are known to be mutagenic and carcinogenic, very small exposure of these impurities can lead to cancer . These impurities may be formed and get incorporated into drug substance or drug product through reagent, catalyst, solvent or raw materials used in the process of manufacturing . Therefore, future research could focus on developing methods to avoid the formation of these impurities in the manufacturing process .
Mechanism of Action
Target of Action
2-(Methylamino)butanoic acid, also known as 2-methylamino-butyric acid , is a small molecule with the chemical formula C5H11NO2 It’s structurally related to branched-chain amino acids (bcaas) and branched-chain fatty acids , which are known to interact with various enzymes and receptors in the body .
Mode of Action
BCAAs are known to undergo transamination reactions catalyzed by branched-chain aminotransferase (BCAT), converting them into branched-chain ketoacids . This process could potentially be influenced by this compound.
Biochemical Pathways
BCAAs are known to be involved in protein synthesis and energy production . They are metabolized into branched-chain ketoacids via the action of BCAT, and these ketoacids are further metabolized via the branched-chain ketoacid dehydrogenase complex .
Pharmacokinetics
A study has shown that similar compounds can significantly reduce blood phenylalanine levels , suggesting that they are absorbed and metabolized in the body. More research is needed to fully understand the pharmacokinetics of this compound.
Result of Action
BCAAs are known to play important roles in protein synthesis and energy production in cells . They are also involved in the regulation of blood sugar levels, the maintenance of muscle tissues, and the support of immune function .
Action Environment
The action of this compound may be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, the activity of enzymes involved in the metabolism of BCAAs can be affected by changes in pH and temperature . Additionally, the presence of other molecules can influence the binding of this compound to its targets.
Biochemical Analysis
Biochemical Properties
2-(Methylamino)butanoic acid plays a significant role in biochemical reactions, particularly in amino acid metabolism. It interacts with several enzymes and proteins, including aminotransferases and dehydrogenases, which facilitate its conversion into other metabolites. These interactions are essential for maintaining cellular homeostasis and metabolic flux. For instance, this compound can be transaminated to form corresponding keto acids, which are further metabolized in various pathways .
Cellular Effects
This compound influences various cellular processes, including cell signaling, gene expression, and metabolism. It has been observed to modulate the activity of key signaling pathways, such as the mTOR pathway, which is crucial for cell growth and proliferation. Additionally, this compound can affect gene expression by acting as a substrate for epigenetic modifications, thereby influencing cellular differentiation and function . Its impact on cellular metabolism includes alterations in amino acid synthesis and degradation, which are vital for energy production and biosynthesis.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can act as an inhibitor or activator of specific enzymes, thereby modulating their activity. For example, it has been shown to inhibit certain dehydrogenases, leading to changes in metabolic flux . Additionally, this compound can influence gene expression by serving as a precursor for methylation reactions, which are critical for regulating gene activity and maintaining genomic stability.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. Studies have shown that its stability and degradation are influenced by environmental factors such as pH and temperature. Over extended periods, this compound may undergo degradation, leading to a decrease in its efficacy . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in metabolic activity and gene expression patterns.
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At low doses, it has been observed to enhance metabolic activity and improve physiological functions. At higher doses, it can exhibit toxic effects, including oxidative stress and cellular damage . Threshold effects have been identified, indicating that there is a specific dosage range within which this compound is beneficial, beyond which adverse effects may occur.
Metabolic Pathways
This compound is involved in several metabolic pathways, including amino acid catabolism and biosynthesis. It interacts with enzymes such as aminotransferases and dehydrogenases, which facilitate its conversion into other metabolites. These pathways are crucial for maintaining cellular energy balance and supporting biosynthetic processes . Additionally, this compound can influence metabolic flux by modulating the activity of key enzymes involved in these pathways.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate its uptake and localization within different cellular compartments. For instance, this compound can be transported across cell membranes by amino acid transporters, ensuring its availability for metabolic processes . Its distribution within tissues is influenced by factors such as blood flow and tissue-specific expression of transporters.
Subcellular Localization
This compound exhibits specific subcellular localization patterns, which are essential for its activity and function. It can be targeted to various cellular compartments, including the cytoplasm, mitochondria, and nucleus. This localization is mediated by targeting signals and post-translational modifications that direct this compound to specific organelles . Its presence in these compartments allows it to participate in diverse biochemical processes, including energy production, gene regulation, and metabolic flux.
Properties
IUPAC Name |
2-(methylamino)butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2/c1-3-4(6-2)5(7)8/h4,6H,3H2,1-2H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQJAWZCYNRBZDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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